![molecular formula C25H24N2O2S B3268283 N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(pentyloxy)benzamide CAS No. 477556-16-4](/img/structure/B3268283.png)
N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(pentyloxy)benzamide
Overview
Description
Mechanism of Action
Target of Action
The compound N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(pentyloxy)benzamide, also known as N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-(pentyloxy)benzamide, is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity . They act against the target DprE1 , a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives are known to interact with their targets and inhibit their function . In the case of DprE1, the inhibition disrupts the cell wall biosynthesis, leading to the death of the bacteria .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the cell wall biosynthesis of Mycobacterium tuberculosis. The disruption of this pathway leads to the inability of the bacteria to maintain their structural integrity, resulting in their death .
Pharmacokinetics
A study on similar benzothiazole derivatives showed favourable pharmacokinetic profiles . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these compounds contribute to their bioavailability and efficacy .
Result of Action
The primary result of the action of this compound is the inhibition of the growth of Mycobacterium tuberculosis, leading to its death . This is achieved through the disruption of the cell wall biosynthesis pathway .
Advantages and Limitations for Lab Experiments
N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(pentyloxy)benzamide has several advantages and limitations for lab experiments. One of the main advantages is its potent activity against various biological targets, making it a promising candidate for drug discovery and cancer research. However, this compound also has limitations, including its potential toxicity and lack of specificity for certain targets.
Future Directions
There are several future directions for N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(pentyloxy)benzamide research. One of the main directions is to further investigate its potential applications in cancer research and drug discovery. This compound has also been suggested as a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, future research could focus on improving the specificity of this compound for certain targets and reducing its potential toxicity.
Conclusion:
In conclusion, this compound is a novel compound that exhibits unique biochemical and physiological effects, making it a promising candidate for various research applications. The synthesis method is relatively simple and yields high purity this compound. This compound has been extensively studied for its potential applications in cancer research, neurobiology, and drug discovery. The mechanism of action of this compound is not fully understood, but it is believed to act as a modulator of various biological targets. This compound has several advantages and limitations for lab experiments, and there are several future directions for this compound research, including investigating its potential applications in cancer research and drug discovery, as well as improving its specificity and reducing its potential toxicity.
Scientific Research Applications
N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(pentyloxy)benzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent activity against various biological targets, including enzymes, receptors, and ion channels. This compound has been investigated for its potential applications in cancer research, neurobiology, and drug discovery.
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-pentoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O2S/c1-2-3-6-17-29-21-15-11-18(12-16-21)24(28)26-20-13-9-19(10-14-20)25-27-22-7-4-5-8-23(22)30-25/h4-5,7-16H,2-3,6,17H2,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIPXIFXDHNNLFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.